Cas no 101934-50-3 (2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester, (Z)-)

• Product Name: 2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester, (Z)-
• CAS No: 101934-50-3
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 1131364
• PubChem ID: 11276270
• Update Time: 2025-04-20

2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester, (Z)-
• 101934-50-3
• 2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-, methyl ester, (2Z)-
• YUEFITCWDISQAO-DAXSKMNVSA-N
• (Z)-Methyl 3-(4-(trifluoromethyl)phenyl)acrylate

• Inchi： 1S/C11H9F3O2/c1-16-10(15)7-4-8-2-5-9(6-3-8)11(12,13)14/h2-7H,1H3/b7-4-
• InChI Key： YUEFITCWDISQAO-DAXSKMNVSA-N
• SMILES： FC(C1C=CC(/C=C\C(=O)OC)=CC=1)(F)F

Computed Properties

• Exact Mass: 230.05547
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3